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CAS No.: 6752-38-1
Cat. No.: B1596454
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Prepared by a Senior Application Scientist

This guide provides an in-depth technical overview of 4-(chlorosulfonyl)phenyl isocyanate
(CPSI), a bifunctional reagent of significant interest to researchers and professionals in
synthetic chemistry and drug development. Possessing two highly reactive electrophilic sites,
CPSiI serves as a versatile building block for a range of molecular architectures, most notably
sulfonylureas and [3-lactams. This document delineates its chemical properties, core
reactivities, and established applications, with a focus on the mechanistic rationale behind its
synthetic utility and safety considerations for its handling.

Core Molecular and Physical Properties

4-(Chlorosulfonyl)phenyl isocyanate, also known as 4-isocyanatobenzenesulfonyl chloride,
is a crystalline solid at room temperature. Its fundamental properties are crucial for its use in
synthesis, dictating storage, handling, and reaction setup.
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Property Value Source(s)
Molecular Formula C7H4CINOsS [1]

Linear Formula CISO2CeH4NCO [1]
Molecular Weight 217.63 g/mol [1]

CAS Number 6752-38-1 [1]
Appearance White to off-white solid/crystal [2]

Melting Point 55-58 °C

Boiling Point 130 °C @ 1 mmHg

Analytical Data Note: While representative spectra for closely related structures such as
benzenesulfonyl chloride and phenyl isocyanate are widely available, specific, verified IR, 1H
NMR, and 13C NMR spectral data for 4-(chlorosulfonyl)phenyl isocyanate are not readily
found in publicly accessible databases at the time of this writing.[3][4] Researchers should
acquire and verify analytical data on their own starting material prior to use. Key expected
features in an IR spectrum would include a strong, sharp absorption band for the isocyanate
group (-N=C=0) around 2250-2275 cm~* and strong absorptions for the sulfonyl group (S=0)
stretches, typically found near 1375 cm~! (asymmetric) and 1185 cm~* (symmetric).[5]

Chemical Reactivity and Mechanistic Insights

The synthetic utility of CPSI stems from its two distinct electrophilic functional groups: the
isocyanate and the sulfonyl chloride. The reactivity at each site can be selectively targeted
based on the nucleophile and reaction conditions employed, making it a powerful tool for
modular synthesis.

Dual Electrophilic Nature

The molecule's reactivity is centered on two key atoms:

¢ Isocyanate Carbon: The carbon atom in the -N=C=0 group is highly electrophilic and readily
attacked by nucleophiles such as alcohols, amines, and even activated carbon centers.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.calpaclab.com/4-chlorosulfonyl-phenyl-isocyanate-1-gram/ala-c345498-1g
https://www.calpaclab.com/4-chlorosulfonyl-phenyl-isocyanate-1-gram/ala-c345498-1g
https://www.calpaclab.com/4-chlorosulfonyl-phenyl-isocyanate-1-gram/ala-c345498-1g
https://www.calpaclab.com/4-chlorosulfonyl-phenyl-isocyanate-1-gram/ala-c345498-1g
https://www.chemicalbook.com/synthesis/glibenclamide.htm
https://www.benchchem.com/product/b1596454/docs?utm_src=pdf-body#4-chlorosulfonyl-phenyl-isocyanate-a-technical-guide-for-advanced-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98099&Type=IR-SPEC&Index=0
https://m.chemicalbook.com/SpectrumEN_103-71-9_13CNMR.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Sulfonyl Sulfur: The sulfur atom of the -SO2ClI group is also highly electrophilic and
susceptible to nucleophilic attack, typically by amines or alcohols, leading to the formation of
sulfonamides or sulfonate esters, respectively.

This dual reactivity allows for stepwise functionalization, a critical attribute in multi-step
synthesis.

Figure 1: Dual electrophilic centers of 4-(chlorosulfonyl)phenyl isocyanate.

Reaction with Nucleophiles: The Basis of Sulfonylurea
Synthesis

A primary application of CPSI in medicinal chemistry is the synthesis of sulfonylureas, a class

of drugs used to treat type 2 diabetes. The synthesis of Glibenclamide (Glyburide) serves as a
paradigm. In this context, an amine first attacks the more reactive sulfonyl chloride group. The
resulting sulfonamide, which still contains the isocyanate moiety, is then treated with a second
amine to form the final sulfonylurea linkage.

This stepwise approach is crucial. The choice of solvent is critical; inert, aprotic solvents such
as dichloromethane, chloroform, or toluene are required to prevent reaction with the solvent
itself.[6][7][8]

Applications in Drug Discovery and Development

The structural motifs accessible through CPSI chemistry are prevalent in a wide range of
biologically active molecules.

Keystone Intermediate for Antidiabetic Sulfonylureas

4-(Chlorosulfonyl)phenyl isocyanate is a direct precursor or structurally analogous to key
intermediates in the synthesis of second-generation sulfonylurea drugs like Glibenclamide.[2]
The synthesis involves the formation of a sulfonamide, followed by the reaction of the
isocyanate with an appropriate amine to build the core sulfonylurea pharmacophore.[2][9] This
pathway highlights the reagent's value in constructing complex drug molecules in a controlled,
stepwise manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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